Cas no 474709-81-4 (1-(2,4-difluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(2,4-difluorophenyl)cyclopropan-1-amine
• CAS No: 474709-81-4
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD10688288
• CID: 833016
• PubChem ID: 53429564
• Update Time: 2025-04-19

1-(2,4-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(2,4-difluorophenyl)-
• 1-(2,4-difluorophenyl)-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 1-(2,4-difluorophenyl)-6,7-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic
• 1-(2,4-difluorophenyl)-cyclopropylamine
• 3-Quinolinecarboxylicacid,1-(2,4-difluorophenyl)-6,7-difluoro-1,4-dihydro-4-oxo
• 6,7-difluoro-1-(2,4-difluorophenyl)-1,4-dihydro-4-oxo-3-quinoline-carboxylic acid
• 6,7-difluoro-1-(2,4-difluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-(2,4-difluorophenyl)cyclopropan-1-amine
• EN300-1627467
• AKOS006303140
• 474709-81-4
• MFCD10688288
• SY226634
• AB90220
• SCHEMBL3849035
• AC6201
• 1-(2,4-Difluorophenyl)cyclopropanamine

• MDL： MFCD10688288
• Inchi： 1S/C9H9F2N/c10-6-1-2-7(8(11)5-6)9(12)3-4-9/h1-2,5H,3-4,12H2
• InChI Key： OJIDASXFYIADGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC1)N)F

Computed Properties

• Exact Mass: 169.07000
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.61290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes